Cas no 22868-79-7 (pyrimidine, 4,5,6-trimethyl- (8ci,9ci))

4,5,6-Trimethylpyrimidine (CAS: N/A; 8CI, 9CI) is a substituted pyrimidine derivative characterized by methyl groups at the 4, 5, and 6 positions. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structured methylation pattern enhances steric and electronic properties, making it valuable for fine-tuning reactivity in nucleophilic or electrophilic substitution reactions. The compound's stability and defined substitution profile facilitate controlled functionalization, enabling precise modifications for target applications. Suitable for research and industrial use, it is typically handled under inert conditions due to potential sensitivity. Purity and consistency are critical for reproducibility in synthetic pathways.

pyrimidine, 4,5,6-trimethyl- (8ci,9ci) structure

22868-79-7 structure

Product Name:pyrimidine, 4,5,6-trimethyl- (8ci,9ci)

CAS No:22868-79-7

MF:C₇H₁₀N₂

MW:122.167701244354

CID:912483

PubChem ID:18736669

Update Time:2025-06-06

pyrimidine, 4,5,6-trimethyl- (8ci,9ci) Chemical and Physical Properties

Names and Identifiers

- pyrimidine, 4,5,6-trimethyl- (8ci,9ci)
- 4,5,6-trimethylpyrimidine
- EN300-7107639
- SCHEMBL862484
- 22868-79-7
- Inchi： 1S/C7H10N2/c1-5-6(2)8-4-9-7(5)3/h4H,1-3H3
- InChI Key： HLTWPEDCRAMGSW-UHFFFAOYSA-N
- SMILES： N1C=NC(C)=C(C)C=1C

Computed Properties

Exact Mass: 122.084398327g/mol
Monoisotopic Mass: 122.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 82.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 25.8Å²

pyrimidine, 4,5,6-trimethyl- (8ci,9ci) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7107639-0.05g	4,5,6-trimethylpyrimidine	22868-79-7	95%	0.05g	$202.0	2023-05-25
Enamine	EN300-7107639-0.1g	4,5,6-trimethylpyrimidine	22868-79-7	95%	0.1g	$301.0	2023-05-25
Enamine	EN300-7107639-0.25g	4,5,6-trimethylpyrimidine	22868-79-7	95%	0.25g	$431.0	2023-05-25
Enamine	EN300-7107639-0.5g	4,5,6-trimethylpyrimidine	22868-79-7	95%	0.5g	$679.0	2023-05-25
Enamine	EN300-7107639-1.0g	4,5,6-trimethylpyrimidine	22868-79-7	95%	1g	$871.0	2023-05-25
Enamine	EN300-7107639-2.5g	4,5,6-trimethylpyrimidine	22868-79-7	95%	2.5g	$1707.0	2023-05-25
Enamine	EN300-7107639-5.0g	4,5,6-trimethylpyrimidine	22868-79-7	95%	5g	$2525.0	2023-05-25
Enamine	EN300-7107639-10.0g	4,5,6-trimethylpyrimidine	22868-79-7	95%	10g	$3746.0	2023-05-25
1PlusChem	1P00CCJQ-50mg	Pyrimidine, 4,5,6-trimethyl- (8CI,9CI)	22868-79-7	95%	50mg	$303.00	2024-05-24
1PlusChem	1P00CCJQ-100mg	Pyrimidine, 4,5,6-trimethyl- (8CI,9CI)	22868-79-7	95%	100mg	$434.00	2024-05-24